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Compound Name: LysoPC(18:3)

Cat. No.: B15557870 Get Quote

Introduction
Lysophosphatidylcholines (LysoPCs) are a class of bioactive lipids that play crucial roles in a

variety of cellular processes, including cell signaling, inflammation, and membrane

homeostasis.[1][2] LysoPC(18:3), a specific species containing an 18-carbon chain with three

double bonds, is of increasing interest to researchers in drug development and cell biology due

to its potential involvement in various signaling pathways. Accurate quantification of

LysoPC(18:3) in cell culture media is essential for understanding its secretion, uptake, and

metabolism by cells, as well as its autocrine and paracrine effects.

These application notes provide a detailed protocol for the quantification of LysoPC(18:3) in
cell culture media using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a

highly sensitive and specific analytical technique.[3][4] The described methodology is suitable

for researchers, scientists, and drug development professionals seeking to reliably measure

this important lipid mediator.

Signaling Pathways Involving
Lysophosphatidylcholines
LysoPCs exert their biological effects by activating a variety of signaling pathways, often

initiated by binding to G protein-coupled receptors (GPCRs) on the cell surface.[1][5] Key

receptors for LysoPCs include GPR4, GPR55, and GPR119.[1] Activation of these receptors

can lead to downstream signaling cascades involving protein kinase C (PKC), extracellular
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signal-regulated kinase (ERK1/2), and Akt, ultimately influencing cellular responses such as

proliferation, migration, and cytokine production.[2][6]
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Start: Cell Culture Media Sample

Add Internal Standard
(e.g., LysoPC(17:0))

Add Cold Methanol (4x volume)

Vortex Briefly

Incubate at -20°C for 30 min
(Protein Precipitation)

Centrifuge at 14,000 x g for 10 min at 4°C

Transfer Supernatant to a New Tube

Evaporate to Dryness
(Nitrogen Stream or SpeedVac)

Reconstitute in Mobile Phase A/B

Transfer to Autosampler Vial

Inject into LC-MS/MS System
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Sample & Standard Preparation

LC-MS/MS Analysis

Calculation & Validation
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Generate Calibration Curve
(Ratio vs. Concentration)

Final Concentration of LysoPC(18:3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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